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Compound of Interest

Compound Name: Boc-Thr-OH

Cat. No.: B558205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

N-α-(tert-Butoxycarbonyl)-L-threonine (Boc-Thr-OH), a critical building block in peptide

synthesis and various applications within drug development. This document outlines its

physical appearance, storage conditions, and physicochemical characteristics, and provides

standardized experimental protocols for its analysis.

Physicochemical Properties
Boc-Thr-OH is commercially available as a white to off-white crystalline powder.[1][2][3] Its

structural integrity and purity are paramount for successful downstream applications,

particularly in solid-phase peptide synthesis (SPPS).

Quantitative Data Summary
The following table summarizes the key physicochemical properties of Boc-Thr-OH compiled

from various suppliers. It is important to note that values such as melting point can exhibit

batch-to-batch variability.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b558205?utm_src=pdf-interest
https://www.benchchem.com/product/b558205?utm_src=pdf-body
https://www.benchchem.com/product/b558205?utm_src=pdf-body
https://www.chemimpex.com/products/01385
https://www.chemimpex.com/products/01384
https://www.chemimpex.com/products/11886
https://www.benchchem.com/product/b558205?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C₉H₁₇NO₅ [2][4][5]

Molecular Weight 219.23 g/mol [4]

Melting Point 80-82 °C [6]

Optical Rotation
[α]²⁰/D −8.5 ± 1°, c = 1% in

acetic acid
[6]

Appearance
White to off-white

powder/crystal
[1][2][6]

Solubility
Boc-Thr-OH is soluble in a range of organic solvents commonly used in peptide synthesis.[6]

[7] While precise quantitative solubility data is not widely published, it is known to be soluble in:

Chloroform

Dichloromethane

Ethyl Acetate

Dimethyl sulfoxide (DMSO)

Acetone

For a related compound, Boc-Thr(Bzl)-OH, it is described as "clearly soluble" at a concentration

of 1 mmole in 2 ml of Dichloromethane. Another similar compound, Fmoc-Thr(tBu)-OH, is

reported to have a solubility of 100 mg/mL in DMSO.[8] This suggests that Boc-Thr-OH likely

has good solubility in these solvents.

Storage and Handling
Proper storage and handling of Boc-Thr-OH are crucial to prevent degradation and maintain its

quality. The tert-butoxycarbonyl (Boc) protecting group is susceptible to cleavage under acidic

conditions.
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Recommended Storage Conditions
For optimal stability, the following storage conditions are recommended:

Condition Temperature Duration Notes

Long-term -20°C Years

Store in a tightly

sealed container in a

dry, dark place.

Short-term 2-8°C Weeks to Months Protect from moisture.

Transport Ambient [9]

Handling Workflow
The following diagram outlines the recommended workflow for handling Boc-Thr-OH to

minimize degradation from atmospheric moisture.
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Boc-Thr-OH Handling Workflow

Experimental Protocols
The following are representative protocols for the analytical characterization of Boc-Thr-OH.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the chemical structure and purity of Boc-Thr-OH.

Methodology:

Sample Preparation: Dissolve 5-10 mg of Boc-Thr-OH in approximately 0.6 mL of a suitable

deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean 5 mm NMR tube.

¹H NMR Acquisition:

Acquire a standard one-dimensional proton NMR spectrum.

Typical parameters include a 90° pulse width, a relaxation delay of 1-2 seconds, and 16-

32 scans.

Expected signals include a singlet around 1.4 ppm corresponding to the nine protons of

the Boc group, and characteristic multiplets for the threonine backbone protons.

¹³C NMR Acquisition:

Acquire a proton-decoupled carbon-13 NMR spectrum.

Typical parameters include a 30° pulse width, a relaxation delay of 2 seconds, and a

sufficient number of scans for adequate signal-to-noise (e.g., 1024 or more).

Key signals to identify include the carbonyl carbons of the carboxylic acid and the

carbamate, the quaternary carbon of the Boc group, and the carbons of the threonine

backbone.

High-Performance Liquid Chromatography (HPLC)
Objective: To determine the purity of Boc-Thr-OH and identify any potential impurities.

Methodology:

Sample Preparation: Prepare a stock solution of Boc-Thr-OH in a suitable solvent (e.g.,

acetonitrile/water mixture) at a concentration of approximately 1 mg/mL. Filter the sample
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through a 0.45 µm syringe filter before injection.

HPLC Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

Gradient: A linear gradient from low to high percentage of Mobile Phase B over 20-30

minutes.

Flow Rate: 1.0 mL/min.

Detection: UV at 210-220 nm.

Injection Volume: 10-20 µL.

Data Analysis: Integrate the peak areas to calculate the purity of the Boc-Thr-OH sample.

Mass Spectrometry (MS)
Objective: To confirm the molecular weight of Boc-Thr-OH.

Methodology:

Sample Preparation: Prepare a dilute solution of Boc-Thr-OH in a suitable solvent

compatible with electrospray ionization (e.g., methanol or acetonitrile with 0.1% formic acid).

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI), typically in positive or negative ion mode.

Analyzer: Time-of-Flight (TOF) or Quadrupole.

Scan Range: A range appropriate to detect the molecular ion, for example, m/z 100-500.
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Data Analysis: In positive ion mode, expect to observe the protonated molecule [M+H]⁺ at

m/z 220.12. In negative ion mode, the deprotonated molecule [M-H]⁻ at m/z 218.11 may be

observed. The presence of adducts with sodium [M+Na]⁺ or other ions is also possible.

Logical Relationships in Application
The primary application of Boc-Thr-OH is in solid-phase peptide synthesis (SPPS). The

following diagram illustrates the logical steps of incorporating a Boc-Thr-OH residue into a

growing peptide chain.
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Boc-Thr-OH Incorporation in SPPS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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